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Objective: This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on utilizing MSAB XAMN for the analysis of data extracted from

digital devices. These protocols outline the systematic workflow from data import to final

reporting, enabling rigorous and reproducible data examination.

Scope: These application notes cover the core functionalities of MSAB XAMN Pro, including

case creation, data import, filtering, artifact analysis, and report generation. The methodologies

described are intended to provide a structured approach to digital data analysis in a research

or professional setting.

Protocol 1: Case Creation and Data Import
This protocol details the initial steps of setting up a new case and importing digital evidence

from various sources. A centralized case file ensures that all related data and analysis are

stored in an organized manner.

Experimental Protocol:

Launch MSAB XAMN: Open the XAMN application on your Windows computer.
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Create a New Case:

Upon launching, you will be prompted to open an existing case or create a new one.

Select "Create a new case".

Provide a unique and descriptive name for your case and specify a location to save the

case files. Click "OK". This creates a secure and organized container for your data.[1]

Import Data:

Once the case is created, navigate to the top ribbon bar and select the "Import" option.[2]

A dropdown menu will appear, showing a list of supported data formats.[2]

XAMN supports a wide range of formats, including:

.XRY files from MSAB's extraction tool.

Binary dumps from other forensic tools.

Call Data Records (CDRs).

Warrant returns.

Files from other vendors like Cellebrite and GrayKey.[2][3]

Select Data Source:

Choose the appropriate format from the list.

Browse to the location of your data file (e.g., the .XRY extraction file or a third-party data

dump) and select it.

Click "Open" or "OK" to begin the import process. The data will be indexed and added to

your case.

Activate Data Source:
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After the import is complete, the new data source will appear in the "Data Sources" pane.

Ensure the checkbox next to the source is ticked to activate it for analysis. You can add

and activate multiple data sources to cross-reference information within a single case.[1]

[4]
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Protocol 1: Data Import Workflow
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Click to download full resolution via product page

Protocol 1: A workflow diagram for creating a case and importing data into XAMN.
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Protocol 2: Initial Data Triage and Filtering
This protocol describes the methodology for performing an initial assessment of the dataset.

XAMN's powerful filtering capabilities are used to isolate relevant information and exclude

extraneous data, such as system files.

Experimental Protocol:

Navigate the User Interface:

Familiarize yourself with the main panes in the XAMN interface. The "Artifacts" pane

displays the data, while the "Filters" pane on the left allows you to narrow down the

results.[5][6] Artifacts are color-coded to help distinguish between content types like

pictures, messages, and calls.[6]

Apply Default Filters:

In the "Filters" pane, you can filter by categories such as Chats, Calls, Documents,

Pictures, and more. Click on a category to see only artifacts of that type.

Use Quick Views:

XAMN provides a set of pre-defined filters called "Quick Views" for common tasks, such as

viewing Deleted Data or artifacts from the Last 30 days.[6][7] These can be accessed from

the top menu or a dedicated pane.

Create Custom Filters:

For more specific analysis, create your own filters. Right-click on a piece of data within an

artifact (e.g., a specific phone number, a keyword, or a timestamp).

From the context menu, select the option to create a filter based on that value. This allows

you to quickly pivot your search and find related artifacts.[6][7]

Exclude Irrelevant Data:

To improve focus, exclude known system files and other non-user-generated data. MSAB
provides a "Known Data Library" that can be activated to hide common system files.[4][8]
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This option is typically available in the filter settings.

Protocol 2: Data Filtering Logic

Filter Types

Full Imported Dataset

Apply Filters
(Left Pane)

Category
(e.g., Chats, Pictures)

Timeline / Date Range Keyword Search
Quick Views

(e.g., Deleted Data)

Exclude Known System Files

Focused Dataset for Analysis

Click to download full resolution via product page

Protocol 2: Logical diagram illustrating the process of filtering raw data to create a focused
dataset.

Protocol 3: Detailed Artifact Analysis and
Visualization
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This protocol covers the in-depth examination of filtered data using XAMN's specialized viewing

tools. It also details how to tag artifacts of interest for later reporting.

Experimental Protocol:

Select an Analysis View:

XAMN offers multiple views to analyze data from different perspectives.[6][8] Switch

between views using the tabs at the top of the artifacts pane:

List/Column View: A spreadsheet-style view for detailed examination of artifact

properties.[8]

Gallery View: For quickly reviewing images and videos.[9]

Conversations View: Reconstructs chat threads as they appeared in the original

application.[10]

Geographic View: Plots artifacts with location data on a map.[8][11]

Connection View: Visualizes communications and relationships between different

persons of interest.[8][10]

Examine Artifact Details:

Click on a single artifact in the main pane.

The "Details" pane will populate with all available information about that artifact, including

metadata, timestamps, and the source file location.

Tag Relevant Artifacts:

As you identify artifacts relevant to your research, tag them.

Select one or multiple artifacts, right-click, and choose "Tag".

You can use default tags like 'Important' or create custom tags to organize your findings

(e.g., 'Key Communication', 'Location Data').[6][8]
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Tagged items can be quickly filtered, reviewed, and included in reports.[12]

Add Examiner Notes:

To add context or document your analysis process, add notes to artifacts.

Select an artifact, right-click, and choose "Add Examiner Notes".

This is crucial for documenting the relevance of an item and for maintaining a detailed

audit trail of your analysis.[4] You can add a timestamp to your note for methodical record-

keeping.[4]
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Protocol 3: Artifact Analysis Workflow

Filtered Dataset

Select Analysis View
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Click to download full resolution via product page

Protocol 3: The workflow for detailed analysis using different views and annotation tools.

Protocol 4: Reporting and Data Export
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This final protocol outlines the process of compiling your findings into a formal report and

exporting the data for presentation, archiving, or use in other applications.

Experimental Protocol:

Open the Report Builder:

XAMN Pro features a "Report Builder" tool that allows for the creation of customized

reports using drag-and-drop functionality.[12][13]

Create a Report Structure:

You can build a report from scratch or use a pre-defined template.

Drag and drop sections into your report, such as a title page, case information, a summary

of findings, and detailed artifact sections. You can include external materials like photos or

protocols in the report.[6][12]

Add Tagged Artifacts:

Filter your view to show only the artifacts you have tagged.

Select these artifacts and drag them into the relevant section of your report in the Report

Builder. This ensures your report is focused on the most critical evidence.[12]

Generate and Export the Report:

Once the report is structured and populated, you can generate it.

XAMN supports exporting to a wide variety of formats, including PDF, Word, Excel, XML,

and HTML.[5][6][12]

Export Raw Data (Optional):

Beyond formal reports, you can export filtered or selected artifact data.

This is useful for importing into other analysis software (e.g., exporting location data as

GPX or numerical data to Excel/CSV).
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Select the desired artifacts, right-click, and choose the "Export" option, then select the

desired format.

Data Presentation: Quantitative Data Summary
The following tables illustrate how quantitative data extracted and analyzed in XAMN can be

structured for clear presentation and comparison.

Table 1: Communication Frequency Between Persons of Interest

Person A
Identifier

Person B
Identifier

Communica
tion
Platform

Message
Count
(Incoming)

Message
Count
(Outgoing)

Total
Interactions

+1-555-123-

4567

+1-555-987-

6543
SMS 42 51 93

--INVALID-

LINK--

--INVALID-

LINK--
Email 15 12 27

UserA_handl

e

UserB_handl

e
WhatsApp 112 135 247

+1-555-123-

4567

+1-555-111-

2222
SMS 5 3 8

Table 2: Artifact Count by Application and Data Type
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Application Images Videos
Chat
Messages

Locations Contacts

WhatsApp 256 34 4,521 15 150

iMessage 102 11 2,109 8 (N/A)

Facebook

Messenger
88 15 1,877 4 212

Camera Roll 1,240 150 (N/A) 1,110 (N/A)

Telegram 45 5 950 0 40

Table 3: Keyword Search Hit Count Across Data Sources

Keyword
Data Source 1
(Device A)

Data Source 2
(Device B)

Data Source 3
(Cloud)

Total Hits

"Protocol X" 15 4 22 41

"Compound Y" 8 0 5 13

"Phase II" 2 1 1 4

"Confidential" 54 23 112 189

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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